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Compound of Interest

Compound Name: JNJ-38158471

Cat. No.: B15579763

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

JNJ-38158471 is a potent and selective, orally bioavailable small molecule inhibitor of Vascular
Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. By
targeting the ATP-binding site of the VEGFR-2 tyrosine kinase, JNJ-38158471 effectively
abrogates VEGF-induced signaling pathways implicated in tumor growth and
neovascularization. This document provides a comprehensive overview of the chemical
structure, properties, and biological activity of INJ-38158471, including detailed experimental
protocols and pathway visualizations to support further research and development.

Chemical Structure and Properties

JNJ-38158471, with the IUPAC name 1-{4-[6-amino-5-(methoxyimino-methyl)-pyrimidin-4-
yloxy]-2-chloro-phenyl}-3-ethyl-urea, is a novel oxime derivative.[1]

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15579763?utm_src=pdf-interest
https://www.benchchem.com/product/b15579763?utm_src=pdf-body
https://www.benchchem.com/product/b15579763?utm_src=pdf-body
https://www.benchchem.com/product/b15579763?utm_src=pdf-body
https://www.benchchem.com/product/b15579763?utm_src=pdf-body
https://synapse.patsnap.com/drug/2205ce657b3d1b8e68d0024e223ef649
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extracellular Space

VEGF

Binds

Cell Membrane

>

Ltophosphorylation Inhibits

Intracellular Space

JNJ-38158471

ctivates
Downstream Signaling
(e.g., PLCy, PI3K/Akt, MAPK)
Promotes

Angiogenesis
(Cell Proliferation, Migration, Survival)

Starting Materials

Substituted Pyrimidine
4-chl ino-5. imi oxime derivati:

Substituted Aniline
(4-amino-3-chlorophenol derivative)

™ q e e RfHF Urea Formation
Nucleophilic Aromatic Substitution Aniline-Pyrimidine Intermediate (e.g., with ethyl i anate) JNJ-38158471

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Culture HUVECs

2. Serum Starvation
G. Pre-treat with JNJ—38158471]
(4. Stimulate with VEG F-A)

5. Cell Lysis

(6. Protein Quantificatior)
(7. SDS-PAGE and Western BIOD

G. Detection of p-VEGFR-2 and Total VEGFR—Z)

(9. Densitometric Analysis)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15579763?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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